(1S,2S)-2-amino-1-methyl-cyclopentanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1S,2S)-2-amino-1-methyl-cyclopentanol is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.176. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzymatic Inhibition and Antiviral Properties
- Cycloleucine, a derivative, inhibits RNA methylation in virus-infected cells, showing potential in antiviral research (Dimock & Stoltzfus, 1979).
- RWJ-270201, a cyclopentane derivative, demonstrates potent inhibition of influenza virus neuraminidase and doesn't significantly affect immune parameters in infected mice (Sidwell, Smee, Bailey, & Burger, 2001).
Biochemical Synthesis and Metabolic Engineering
- The compound's analogues are utilized in the efficient synthesis of enantiomers, indicating its role in developing stereocontrolled biochemical processes (Davies et al., 2003).
- In metabolic engineering, derivatives like pentanol isomers are produced from microbial fermentations, highlighting its potential in biofuel production (Cann & Liao, 2009).
Chemical Synthesis and Structural Studies
- Chiral auxiliaries, derivatives of this compound, are utilized in biohydroxylation processes, showcasing its importance in organic synthesis (Raadt et al., 2000).
- Structural modifications of cyclosporin A analogues, where this compound is involved, contribute to understanding antimitogenic activities in medicinal chemistry (Rich, Dhaon, Dunlap, & Miller, 1986).
Properties
IUPAC Name |
(1S,2S)-2-amino-1-methylcyclopentan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-6(8)4-2-3-5(6)7/h5,8H,2-4,7H2,1H3/t5-,6-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKBCPZUWBKCECT-WDSKDSINSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC1N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CCC[C@@H]1N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.